Cas no 77657-62-6 (1,3-dichloro-2-methoxy-2-methylpropane)
1,3-dichloro-2-methoxy-2-methylpropane Chemical and Physical Properties
Names and Identifiers
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- Propane, 1,3-dichloro-2-methoxy-2-methyl-
- 1,3-dichloro-2-methoxy-2-methylpropane
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- Inchi: 1S/C5H10Cl2O/c1-5(3-6,4-7)8-2/h3-4H2,1-2H3
- InChI Key: DPDYIYWMSPFVQQ-UHFFFAOYSA-N
- SMILES: C(Cl)C(OC)(C)CCl
1,3-dichloro-2-methoxy-2-methylpropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM459574-100mg |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95%+ | 100mg |
$529 | 2023-03-10 | |
| Chemenu | CM459574-250mg |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95%+ | 250mg |
$741 | 2023-03-10 | |
| Chemenu | CM459574-500mg |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95%+ | 500mg |
$1154 | 2023-03-10 | |
| Chemenu | CM459574-1g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95%+ | 1g |
$1472 | 2023-03-10 | |
| Enamine | EN300-152558-0.05g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 0.05g |
$285.0 | 2023-06-07 | |
| Enamine | EN300-152558-0.1g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 0.1g |
$426.0 | 2023-06-07 | |
| Enamine | EN300-152558-0.25g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 0.25g |
$607.0 | 2023-06-07 | |
| Enamine | EN300-152558-0.5g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 0.5g |
$959.0 | 2023-06-07 | |
| Enamine | EN300-152558-1.0g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 1g |
$1229.0 | 2023-06-07 | |
| Enamine | EN300-152558-2.5g |
1,3-dichloro-2-methoxy-2-methylpropane |
77657-62-6 | 95% | 2.5g |
$2408.0 | 2023-06-07 |
1,3-dichloro-2-methoxy-2-methylpropane Suppliers
1,3-dichloro-2-methoxy-2-methylpropane Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 1,3-dichloro-2-methoxy-2-methylpropane
1,3-Dichloro-2-Methoxy-2-Methylpropane (CAS No. 77657-62-6): A Comprehensive Overview
1,3-Dichloro-2-methoxy-2-methylpropane, also known by its CAS registry number 77657-62-6, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its dichlorinated methoxy derivative, which imparts distinctive chemical properties and reactivity. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further solidified its importance in both academic and industrial settings.
The molecular formula of 1,3-dichloro-2-methoxy-2-methylpropane is C5H10Cl2O, with a molecular weight of approximately 149.08 g/mol. Its structure features a propane backbone substituted with two chlorine atoms at the 1 and 3 positions, a methoxy group (-OCH3) at the 2 position, and a methyl group (-CH3) also at the 2 position. This substitution pattern results in a molecule with significant steric hindrance and electronic effects, which influence its reactivity and stability.
Recent studies have explored the synthesis of 1,3-dichloro-2-methoxy-2-methylpropane through various routes, including nucleophilic substitution reactions and organocatalytic processes. For instance, researchers have reported efficient methods utilizing alkyl halides as starting materials, coupled with advanced catalysts to enhance reaction efficiency and selectivity. These advancements have not only improved the yield of the compound but also opened avenues for its large-scale production.
The compound's applications span across multiple domains. In the pharmaceutical industry, 1,3-dichloro-2-methoxy-2-methylpropane has been investigated as an intermediate in drug synthesis due to its ability to undergo diverse transformations under mild conditions. For example, it has been used in the preparation of bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases.
In materials science, this compound has found utility as a precursor for advanced polymers and coatings. Its unique reactivity allows for the formation of cross-linked networks with enhanced mechanical properties and thermal stability. Recent research has highlighted its potential in developing high-performance adhesives and sealants for aerospace and automotive applications.
The environmental impact of 1,3-dichloro-2-methoxy-2-methylpropane has also been a subject of scrutiny. Studies have demonstrated that while it exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental matrices necessitates careful handling during industrial processes to minimize ecological risks.
From a safety standpoint, recent toxicological assessments indicate that exposure to this compound should be controlled due to its potential irritant properties. Occupational health guidelines recommend the use of personal protective equipment when handling this substance to ensure worker safety.
In summary, 1,3-dichloro-2-methoxy-2-methylpropane (CAS No. 77657-62-6) stands as a pivotal molecule in modern chemistry with multifaceted applications across industries. Its continued exploration through cutting-edge research promises further innovations that will undoubtedly shape its role in future technological advancements.
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